Cas no 117566-70-8 (2,4,8-trimethyl-1H-1,5-benzodiazepine)

• Product name: 2,4,8-trimethyl-1H-1,5-benzodiazepine
• CAS No: 117566-70-8
• MF: C₁₂H₁₄N₂
• MW: 186.253
• CID: 2615432
• PubChem ID: 438865

2,4,8-trimethyl-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 2,4,8-trimethyl-1H-1,5-benzodiazepine
• SR-01000400131-1
• HMS3313G12
• MLS000029713
• HMS2156J17
• EU-0001498
• HMS1608I08
• AKOS000361357
• DTXSID80331389
• CHEMBL1346151
• SMR000008732
• 2,4,8-Trimethyl-1H-benzo[b][1,4]diazepine
• SR-01000400131
• 117566-70-8
• AG-690/34652055
• NSC681071

• Inchi： InChI=1S/C12H14N2/c1-8-4-5-11-12(6-8)14-10(3)7-9(2)13-11/h4-7,14H,1-3H3
• InChI Key： LXMSTGIQNNQRRN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 186.115698455Da
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.4Ų